Cas no 1806913-87-0 (3-Chloro-5-(difluoromethyl)-2-fluoro-6-methoxypyridine)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-fluoro-6-methoxypyridine
• CAS No: 1806913-87-0
• MF: C₇H₅ClF₃NO
• MW: 211.568911314011
• CID: 4866025
• Update Time: 2025-06-12

3-Chloro-5-(difluoromethyl)-2-fluoro-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-fluoro-6-methoxypyridine

• Inchi： 1S/C7H5ClF3NO/c1-13-7-3(5(9)10)2-4(8)6(11)12-7/h2,5H,1H3
• InChI Key： VOKUINCFGAZDJG-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(C(F)F)=C1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-5-(difluoromethyl)-2-fluoro-6-methoxypyridine

Introduction to 3-Chloro-5-(difluoromethyl)-2-fluoro-6-methoxypyridine (CAS No. 1806913-87-0)

3-Chloro-5-(difluoromethyl)-2-fluoro-6-methoxypyridine, identified by its Chemical Abstracts Service (CAS) number 1806913-87-0, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The presence of multiple fluorine atoms and functional groups such as chloro, methoxy, and difluoromethyl substituents imparts unique electronic and steric properties, which can be leveraged to modulate the pharmacokinetic and pharmacodynamic profiles of potential therapeutic agents.

The structural features of 3-Chloro-5-(difluoromethyl)-2-fluoro-6-methoxypyridine make it an attractive building block for medicinal chemists. The pyridine core is a well-documented pharmacophore in many approved drugs, contributing to its favorable interactions with biological targets. Specifically, the chloro group at the 3-position and the difluoromethyl group at the 5-position introduce electrophilic centers that can participate in nucleophilic substitution reactions, enabling further derivatization. The fluoro substituent at the 2-position and the methoxy group at the 6-position add additional layers of complexity, influencing both lipophilicity and metabolic stability.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced binding affinity, improved metabolic stability, and altered pharmacokinetic properties. For instance, fluorine atoms can increase the lipophilicity of a molecule, facilitating its penetration across biological membranes. Additionally, they can influence metabolic pathways by resisting hydrolysis or oxidation, thereby extending the half-life of a drug in vivo. The compound 3-Chloro-5-(difluoromethyl)-2-fluoro-6-methoxypyridine exemplifies these advantages, making it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling applications of this compound is in the development of novel small-molecule inhibitors for therapeutic targets. Pyridine derivatives have been extensively studied for their ability to interact with enzymes and receptors involved in various disease pathways. For example, recent research has highlighted the potential of fluorinated pyridines as inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The unique substitution pattern of 3-Chloro-5-(difluoromethyl)-2-fluoro-6-methoxypyridine may confer selectivity for certain biological targets while minimizing off-target effects.

The synthesis of 3-Chloro-5-(difluoromethyl)-2-fluoro-6-methoxypyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution (SNAr) on a halogenated pyridine precursor, followed by functional group interconversions such as methylation and fluorination. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions may also be employed to introduce specific substituents with high efficiency. The challenge lies in achieving regioselectivity and minimizing side reactions, particularly when dealing with electron-deficient heterocycles like pyridines.

Recent advancements in computational chemistry have significantly accelerated the process of designing novel fluorinated pyridines like 3-Chloro-5-(difluoromethyl)-2-fluoro-6-methoxypyridine. Molecular modeling techniques can predict binding affinities, identify optimal conformations, and guide virtual screening efforts. These tools are particularly useful for exploring large chemical libraries and identifying promising candidates for experimental validation. By integrating experimental data with computational predictions, researchers can refine their understanding of structure-activity relationships (SAR) and optimize lead compounds more efficiently.

The agrochemical industry has also recognized the potential of 3-Chloro-5-(difluoromethyl)-2-fluoro-6-methoxypyridine as a precursor for developing novel pesticides and herbicides. Fluorinated pyridines are known to exhibit potent activity against a wide range of pests due to their ability to disrupt essential biological processes. For example, they can interfere with neurotransmitter receptors or metabolic pathways in insects, leading to rapid knockdown effects. Furthermore, their stability under environmental conditions ensures prolonged activity once applied to crops.

In conclusion,3-Chloro-5-(difluoromethyl)-2-fluoro-6-methoxypyridine (CAS No. 1806913-87-0) is a versatile fluorinated pyridine derivative with significant potential in pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound,3-Chloro-5-(difluoromethyl)-2-fluoro-6-methoxypyridine is poised to play an increasingly important role in developing next-generation therapeutics.